4-chloro-2-cyclopropyl-5H,6H,7H-cyclopenta[d]pyrimidine

• IUPAC Name: 4-chloro-2-cyclopropyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• InChI: InChI=1S/C10H11ClN2/c11-9-7-2-1-3-8(7)12-10(13-9)6-4-5-6/h6H,1-5H2
• InChI Key: LZKKMLZMVNHKSE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N=C(N=C2Cl)C3CC3
• Molecular Formula: C10H11ClN2
• Molecular Weight: 194.66 g/mol

Description

• InChI Code : 1S/C10H11ClN2/c11-9-7-2-1-3-8(7)12-10(13-9)6-4-5-6/h6H,1-5H₂ .

Physical And Chemical Properties Analysis

• Safety Information : The compound carries a warning signal word and should be handled with care. Refer to the provided MSDS for detailed safety precautions .

Scientific Research Applications

Antibacterial Activity

Some derivatives of this compound have shown antibacterial activity. This suggests that it could be used in the development of new antibiotics.

Pyrrolo[2,3-d]Pyrimidines Synthesis

This compound is used in the synthesis of pyrrolo[2,3-d]pyrimidines. These are a class of compounds that have shown pronounced cytotoxic activity, making them of interest in the development of new cancer treatments.

Cytotoxic Activity

As mentioned above, some derivatives of “4-chloro-2-cyclopropyl-5H,6H,7H-cyclopenta[d]pyrimidine” have shown cytotoxic activity. This means they have the potential to kill cells, which is a property that can be harnessed in the development of new cancer treatments.

Mechanism of Action

Target of Action

The primary targets of 4-chloro-2-cyclopropyl-5H,6H,7H-cyclopenta[d]pyrimidine are currently unknown

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can significantly influence the action, efficacy, and stability of 4-chloro-2-cyclopropyl-5H,6H,7H-cyclopenta[d]pyrimidine . For instance, extreme pH or temperature conditions could affect the compound’s stability or its ability to interact with its targets.